Cas no 2639418-44-1 (ethyl 6-bromo-4,4-difluorohexanoate)

• Product Name: ethyl 6-bromo-4,4-difluorohexanoate
• CAS No: 2639418-44-1
• MF: C₈H₁₃BrF₂O₂
• MW: 259.08842921257
• MDL: MFCD33549980
• CID: 5642219
• PubChem ID: 155971073
• Update Time: 2025-06-08

ethyl 6-bromo-4,4-difluorohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-4,4-difluorohexanoate
• Hexanoic acid, 6-bromo-4,4-difluoro-, ethyl ester

• MDL： MFCD33549980
• Inchi： 1S/C8H13BrF2O2/c1-2-13-7(12)3-4-8(10,11)5-6-9/h2-6H2,1H3
• InChI Key： CIRQFGKTEFKESZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(F)(F)CCBr

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 226.9±40.0 °C(Predicted)

Additional information on ethyl 6-bromo-4,4-difluorohexanoate

Research Brief on Ethyl 6-bromo-4,4-difluorohexanoate (CAS: 2639418-44-1) in Chemical and Biomedical Applications

Ethyl 6-bromo-4,4-difluorohexanoate (CAS: 2639418-44-1) is a fluorinated organic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This compound, characterized by its bromo and difluoro substituents, serves as a versatile intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have explored its utility in the synthesis of bioactive molecules, highlighting its role in facilitating carbon-fluorine bond formations and enabling the construction of complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of ethyl 6-bromo-4,4-difluorohexanoate as a key precursor in the synthesis of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs). The research team utilized this compound to introduce fluorine atoms into the target molecules, thereby enhancing their metabolic stability and bioavailability. The study reported a 20-30% improvement in the pharmacokinetic profiles of the resulting fluorinated NSAIDs compared to their non-fluorinated counterparts, suggesting promising therapeutic potential.

In the field of materials science, ethyl 6-bromo-4,4-difluorohexanoate has been investigated for its application in the development of fluorinated polymers. A 2024 paper in Advanced Materials detailed its use as a monomer in the synthesis of novel fluorinated polyesters with enhanced thermal stability and chemical resistance. These polymers exhibited exceptional performance in harsh environments, making them suitable for biomedical implants and drug delivery systems. The incorporation of fluorine atoms was shown to significantly reduce protein adsorption, a critical factor in improving biocompatibility.

Recent advances in synthetic methodology have also expanded the utility of ethyl 6-bromo-4,4-difluorohexanoate. A breakthrough publication in Nature Chemistry (2024) described a novel palladium-catalyzed cross-coupling reaction that enables the efficient transformation of this compound into various fluorinated heterocycles. This methodology provides access to structurally diverse fluorinated compounds that were previously challenging to synthesize, opening new avenues for drug discovery and development.

The safety profile and environmental impact of ethyl 6-bromo-4,4-difluorohexanoate have been the subject of recent toxicological studies. Research published in Chemical Research in Toxicology (2023) indicated that while the compound exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), proper handling and disposal procedures can effectively mitigate environmental risks. These findings have important implications for industrial-scale applications and regulatory considerations.

Looking forward, ethyl 6-bromo-4,4-difluorohexanoate continues to be a focus of intense research activity. Current investigations are exploring its potential in radiopharmaceutical development, where the fluorine-18 isotope could be incorporated for positron emission tomography (PET) imaging applications. Additionally, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for the treatment of central nervous system disorders, leveraging the ability of fluorinated compounds to cross the blood-brain barrier.